Cas no 1354704-19-0 (1-Cyclopentyl-4-iodo-5-trifluoromethyl-1H-pyrazol-3-ylamine)

• Product Name: 1-Cyclopentyl-4-iodo-5-trifluoromethyl-1H-pyrazol-3-ylamine
• CAS No: 1354704-19-0
• MF: C₉H₁₁F₃IN₃
• MW: 345.103424310684
• CID: 5198696
• Update Time: 2025-05-24

1-Cyclopentyl-4-iodo-5-trifluoromethyl-1H-pyrazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentyl-4-iodo-5-trifluoromethyl-1H-pyrazol-3-ylamine
• 1H-Pyrazol-3-amine, 1-cyclopentyl-4-iodo-5-(trifluoromethyl)-
• 1-cyclopentyl-4-iodo-5-(trifluoromethyl)-1H-pyrazol-3-amine

• Inchi： 1S/C9H11F3IN3/c10-9(11,12)7-6(13)8(14)15-16(7)5-3-1-2-4-5/h5H,1-4H2,(H2,14,15)
• InChI Key： UKRZOXBSCIKNRE-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)C(C(F)(F)F)=C(I)C(N)=N1

Computed Properties

• Exact Mass: 344.995
• Monoisotopic Mass: 344.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2

Additional information on 1-Cyclopentyl-4-iodo-5-trifluoromethyl-1H-pyrazol-3-ylamine

Introduction to 1-Cyclopentyl-4-iodo-5-trifluoromethyl-1H-pyrazol-3-ylamine (CAS No. 1354704-19-0)

1-Cyclopentyl-4-iodo-5-trifluoromethyl-1H-pyrazol-3-ylamine, identified by its CAS number 1354704-19-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, including the presence of a cyclopentyl group, an iodine substituent, and a trifluoromethyl group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug discovery efforts.

The iodo substituent at the 4-position of the pyrazole ring is particularly noteworthy, as it serves as a versatile handle for cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are fundamental in synthetic organic chemistry and have been widely employed to construct more complex molecular architectures. The trifluoromethyl group at the 5-position introduces electron-withdrawing effects and enhances metabolic stability, which are critical factors in drug design. Additionally, the cyclopentyl moiety contributes to the overall lipophilicity of the compound, influencing its solubility and bioavailability.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential pharmaceutical applications. Pyrazoles, in particular, have been extensively studied due to their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The compound 1-Cyclopentyl-4-iodo-5-trifluoromethyl-1H-pyrazol-3-ylamine represents an intriguing example of how structural modifications can lead to the discovery of new bioactive molecules. Its unique combination of functional groups makes it a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential utility in the development of targeted therapies. The pyrazole core is known to interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have shown that pyrazole derivatives can modulate the activity of kinases and other enzymes implicated in cancer progression. The presence of an iodine atom at the 4-position allows for facile introduction of additional functional groups through cross-coupling reactions, enabling the creation of analogs with tailored biological properties.

Recent advancements in synthetic methodologies have further enhanced the accessibility of such complex molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized the construction of heterocyclic compounds, allowing for more efficient and scalable synthesis. The 1-Cyclopentyl-4-iodo-5-trifluoromethyl-1H-pyrazol-3-ylamine scaffold exemplifies how these modern synthetic strategies can be leveraged to explore new chemical space and discover innovative drug candidates.

The trifluoromethyl group is a key feature that distinguishes this compound from other pyrazole derivatives. This substituent is renowned for its ability to improve pharmacokinetic properties such as metabolic stability and lipophilicity. In drug development, these properties are often critical determinants of a compound's efficacy and safety profile. By incorporating a trifluoromethyl group into the pyrazole core, researchers can enhance the binding affinity of the molecule to its target while also increasing its resistance to metabolic degradation.

The cyclopentyl ring adds another layer of complexity to this molecule, influencing both its electronic properties and spatial conformation. Cycloalkyl groups are known to stabilize certain molecular conformations through strain relief mechanisms, which can be advantageous in terms of binding interactions with biological targets. Additionally, the cyclopentyl moiety can contribute to hydrophobic interactions, further modulating solubility and bioavailability.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design approaches. By understanding the relationship between molecular structure and biological activity, chemists can rationally design compounds with enhanced therapeutic potential. The 1-Cyclopentyl-4-iodo-5-trifluoromethyl-1H-pyrazol-3-ylamine scaffold provides a rich platform for such investigations due to its diverse functionalization possibilities.

Moreover, computational methods such as molecular modeling and virtual screening have become indispensable tools in modern drug discovery. These techniques allow researchers to predict the binding modes of candidate compounds with biological targets before conducting costly experimental assays. The structural features of 1-Cyclopentyl-4-iodo-5-trifluoromethyl-1H-pyrazol-3-ylamine, including its iodine-containing aryl ring and trifluoromethyl substituent, make it an ideal candidate for computational studies aimed at identifying novel therapeutic agents.

In conclusion,1-Cyclopentyl-4-iodo-5-trifluoromethyl-1H-pyrazol-3-yamine (CAS No. 1354704-19) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—comprising a cyclopentyl group,an iodine substituent,and a trifluoromethyl group—make it a versatile scaffold for further chemical exploration and drug development efforts. As our understanding of disease mechanisms continues to evolve,this compoundand its derivatives are likely to play an important role in discovering new treatments for various diseases.